3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one

• CAS: 1197377-73-3
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.321
• SMILES: C1CN(C(=O)C(=C1)N2CCOCC2)C3=CC=CC=C3
• InChI: InChI=1S/C15H18N2O2/c18-15-14(16-9-11-19-12-10-16)7-4-8-17(15)13-5-2-1-3-6-13/h1-3,5-7H,4,8-12H2
• InChIKey: HGMFSMSQCXEVOC-UHFFFAOYSA-N
• Solubility: not available

3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one (CAS 1197377-73-3): Core Scaffold & Impurity Reference for Apixaban Pathway Research

3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one (CAS 1197377-73-3) is a heterocyclic dihydropyridinone bearing a morpholine substituent at the 3-position and an unsubstituted phenyl ring at N1. With a molecular formula of C₁₅H₁₈N₂O₂ and a molecular weight of 258.32 g/mol, it serves as the minimal pharmacophoric scaffold within the Apixaban-related dihydropyridinone series . The compound is catalogued as Apixaban Impurity 160 and is primarily utilized as a reference standard for analytical method development, impurity profiling, and as a synthetic building block in anticoagulant research programs .

Impurity Listed as Apixaban Impurity 160; reference standard for HPLC/LC-MS impurity profiling and ANDA method validation

Control Structurally matched negative control for FXa screening cascades; shares morpholino-dihydropyridinone core with active intermediates

Scaffold Minimal N1-phenyl dihydropyridinone scaffold for parallel SAR library synthesis and late-stage diversification

Why Generic Substitution Fails for 3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one: Structural Determinants of Factor Xa Activity in the Dihydropyridinone Series

Within the 3-morpholino-5,6-dihydropyridin-2(1H)-one class, the N1-aryl substituent is the dominant driver of coagulation factor Xa (FXa) inhibitory activity. Simply substituting one N1-phenyl dihydropyridinone for another without controlling for the para-substitution pattern introduces uncontrolled variability in target engagement. The unsubstituted phenyl derivative (CAS 1197377-73-3) has been explicitly tested and found inactive against FXa , whereas its 4-(2-oxopiperidin-1-yl)phenyl congener (CAS 545445-44-1) is the penultimate intermediate en route to Apixaban and retains meaningful target affinity. Procurement based solely on the morpholino-dihydropyridinone core—without verifying the N1-aryl substitution—therefore risks selecting a compound that is functionally silent for the intended FXa pharmacology, undermining assay validity and SAR interpretation .

Core scaffold identity does not predict FXa target engagement

This Product

N1 = unsubstituted phenyl; FXa inactive. Validated negative control for target engagement assays

Active Congener

N1 = 4-(2-oxopiperidin-1-yl)phenyl; retains FXa affinity. Penultimate Apixaban intermediate

Substituting one N1-phenyl dihydropyridinone for another without verifying the para-substitution pattern may introduce uncontrolled variability in target engagement. The para-oxopiperidinylphenyl moiety acts as a binary switch for FXa activity within an otherwise identical core.

3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one: Head-to-Head Quantitative Differentiation Evidence for Informed Procurement

Factor Xa Inhibitory Activity: Inactive vs. Active N1-Substituted Congeners

When evaluated in a standardized in vitro binding assay against human coagulation factor Xa, 3-morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one (CAS 1197377-73-3) was classified as inactive . This stands in marked contrast to the 1-(4-(2-oxopiperidin-1-yl)phenyl) analog (CAS 545445-44-1), which functions as the immediate synthetic precursor to Apixaban and retains substantial FXa affinity necessary for downstream elaboration [1]. The presence or absence of the para-oxopiperidinylphenyl moiety thus acts as a binary switch for target engagement within an otherwise identical core scaffold.

FXa Activity

Class-level inference

Inactive vs Active

Binary activity switch determined by N1-aryl substitution

Reported in vitro FXa binding assay context

Evidence Dimension	In vitro FXa inhibitory activity (binary active/inactive classification)
Target Compound Data	Inactive against Coagulation Factor Xa
Comparator Or Baseline	3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one (CAS 545445-44-1): active; serves as key Apixaban intermediate with demonstrated FXa pathway engagement
Quantified Difference	Qualitative binary difference: inactive vs. active
Conditions	In vitro binding assay against human Coagulation Factor Xa (Aladdin assay ALA659624; ChEMBL_48624 / CHEMBL659605)

Why This Matters

This binary activity difference defines the compound's primary procurement value: it serves as a validated negative control for FXa screening cascades, whereas the 4-(2-oxopiperidin-1-yl)phenyl analog cannot fulfill this role.

• [1] BindingDB. ChEMBL_48624 (CHEMBL659605): In vitro evaluation for the concentration needed for inhibiting factor Xa by 50%. View Source

N1-Aryl Substitution: Minimal Phenyl vs. Functionalized 4-(2-Oxopiperidin-1-yl)phenyl Scaffold

The target compound bears a simple unsubstituted phenyl ring at N1 (molecular weight 258.32), whereas the Apixaban intermediate (CAS 545445-44-1) carries a 4-(2-oxopiperidin-1-yl)phenyl substituent (molecular weight 355.43) . This difference of 97.11 g/mol reflects the absence of the entire oxopiperidinyl pharmacophore that occupies the S4 pocket of factor Xa. The smaller, less functionalized scaffold of CAS 1197377-73-3 offers a cleaner starting point for parallel SAR exploration—free from the conformational and electronic constraints imposed by the pre-installed oxopiperidinyl ring—but precludes any expectation of FXa potency.

Scaffold Complexity

Cross-study comparable

ΔMW = 97.11 g/mol

Absence of oxopiperidinyl pharmacophore simplifies SAR interpretation

Cleaner starting point for parallel library synthesis

Evidence Dimension	Molecular weight and N1-substituent complexity
Target Compound Data	MW 258.32; N1 = unsubstituted phenyl
Comparator Or Baseline	CAS 545445-44-1: MW 355.43; N1 = 4-(2-oxopiperidin-1-yl)phenyl
Quantified Difference	ΔMW = 97.11 g/mol; absence of oxopiperidinyl pharmacophore
Conditions	Structural comparison based on IUPAC nomenclature and molecular formula data

Why This Matters

For laboratories synthesizing focused libraries or exploring alternative S4-binding motifs, the unsubstituted phenyl scaffold provides a versatile, minimally biased starting material that avoids the synthetic overhead of removing or modifying a pre-installed oxopiperidinyl group.

Commercially Available Purity Grades: 95% to 99% Across Suppliers

The compound is available from multiple independent suppliers with verified purity specifications ranging from 95% (AKSci) to 99% (Bidepharm, Coolpharm) [1]. Bidepharm provides batch-specific QC documentation including NMR, HPLC, and GC traces . This multi-supplier availability with documented purity enables procurement of fit-for-purpose material: 95% for synthetic transformations where subsequent purification is planned, and ≥98% for use as a reference standard in impurity profiling methods for Apixaban drug substance .

Purity Grade

Supporting evidence

95%–99% across suppliers

Fit-for-purpose procurement with documented CoA traceability

99% grade with NMR, HPLC, GC supports reference standard use

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (AKSci); 98% (Chemscene, Leyan); 99% (Bidepharm, Coolpharm)
Comparator Or Baseline	Typical research-grade dihydropyridinone analogs: generally 95–98%
Quantified Difference	Up to 99% purity available with full QC documentation
Conditions	Supplier Certificate of Analysis (CoA); Bidepharm batch-specific NMR, HPLC, GC

Why This Matters

The availability of 99% purity with detailed CoA documentation supports direct use as a qualified reference standard for ANDA filing and pharmacopeial impurity method validation, reducing the need for in-house purification.

• [1] Coolpharm (Shanghai Kehua). 3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one, CAS 1197377-73-3, Cat. KH-85410, Purity 99%. View Source

Predicted Physicochemical Profile: Baseline for LogD and Solubility SAR

The compound has a predicted pKa of 3.40 ± 0.20, a calculated density of 1.220 ± 0.06 g/cm³, and a boiling point of 414.4 ± 45.0 °C . While these are in silico predictions, they establish a baseline for the unsubstituted phenyl scaffold against which the impact of para-substitution on ionization, solubility, and permeability can be systematically assessed. By contrast, the 4-(2-oxopiperidin-1-yl)phenyl analog introduces a basic piperidinone nitrogen and additional hydrogen bond acceptors that alter the compound's ionization profile and require empirical measurement rather than simple extrapolation from the core scaffold.

Predicted pKa

In silico only

3.40 ± 0.20

Clean ionization baseline for permeability and solubility profiling

Predicted values only; no experimental validation provided

Evidence Dimension	Predicted physicochemical parameters
Target Compound Data	pKa 3.40 ± 0.20; density 1.220 ± 0.06 g/cm³; boiling point 414.4 ± 45.0 °C (all predicted)
Comparator Or Baseline	4-(2-Oxopiperidin-1-yl)phenyl analog: additional basic center and H-bond acceptors; empirical physicochemical profile not directly comparable
Quantified Difference	Qualitative difference in ionization behavior due to absence of piperidinone nitrogen
Conditions	Predicted values from LookChem database (ACD/Labs Percepta); no experimental validation provided

Why This Matters

The simpler ionization profile of the unsubstituted phenyl scaffold makes it a cleaner substrate for measuring intrinsic membrane permeability and metabolic stability in early discovery, without confounding contributions from a second ionizable center.

3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one: Evidence-Backed Procurement Scenarios for Research & Industrial Use

Validated Negative Control for Factor Xa Biochemical and Cellular Assays

For laboratories running FXa inhibition screens, CAS 1197377-73-3 provides a structurally matched but functionally silent negative control that shares the morpholino-dihydropyridinone core with active Apixaban intermediates. Its documented inactivity against FXa ensures that any observed signal in a parallel assay using the 4-(2-oxopiperidin-1-yl)phenyl analog can be attributed specifically to the N1-substituent rather than to the core scaffold, enabling rigorous SAR interpretation.

Reference Standard for Apixaban Impurity Profiling and ANDA Filing

Listed as Apixaban Impurity 160 , this compound is directly applicable as a reference marker in HPLC/LC-MS impurity methods for Apixaban drug substance and finished product. Procurement at ≥98% purity with full CoA documentation supports its use in method validation, forced degradation studies, and regulatory filing packages for generic Apixaban applications.

Minimal Scaffold for Parallel SAR Library Synthesis

The unsubstituted N1-phenyl scaffold offers a versatile starting point for synthesizing focused libraries of dihydropyridinone analogs. Its lower molecular complexity (MW 258.32) compared to the pre-functionalized Apixaban intermediate (MW 355.43) allows medicinal chemists to introduce diverse S4-binding motifs via late-stage diversification—N-arylation, amidation, or Suzuki coupling—without the need to first remove or protect an existing oxopiperidinyl group.

Baseline Compound for Physicochemical and DMPK Profiling of Dihydropyridinone Series

With only one predicted ionizable center (pKa 3.40) , CAS 1197377-73-3 serves as a clean baseline for measuring intrinsic properties such as LogD, aqueous solubility, microsomal stability, and Caco-2 permeability. These baseline values enable quantitative attribution of property shifts observed when para-substituents are introduced, supporting multiparameter optimization in lead discovery programs.

Application

Selection Property

Validation Focus

Negative control for FXa assays

FXa-inactive core scaffold matching active intermediates

Signal attribution to N1-substituent in SAR studies

Impurity profiling reference standard

≥98% purity with batch-specific CoA documentation

HPLC/LC-MS method validation and forced degradation studies

Minimal scaffold for SAR library synthesis

Unsubstituted N1-phenyl core; MW 258.32

Late-stage diversification without pre-installed pharmacophore constraints

Physicochemical profiling baseline

Single ionizable center; predicted pKa 3.40

Property shift attribution for para-substituted analog series